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Compound of Interest

Compound Name: Boc-DL-asu-oh

CAS No.: 292642-79-6

Cat. No.: B3257641

Get Quote

Executive Summary
Boc-Asu-OH (N-alpha-t-Butyloxycarbonyl-L-aminosuberic acid) is a non-standard, dicarboxylic

amino acid derivative used primarily in solid-phase peptide synthesis (SPPS) to introduce

hydrocarbon "staples" or bridge-forming residues. Unlike its shorter-chain analogs (Aspartic

and Glutamic acid), Boc-Asu-OH exhibits distinct stability profiles driven by its aliphatic side

chain length.

Core Stability Verdict: Boc-Asu-OH is chemically stable for 2+ years if stored at 2–8°C in a

desiccated, dark environment. Its primary degradation threat is moisture-induced acidolysis of

the Boc carbamate, not side-chain cyclization.

Quick Reference: Storage Specifications
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Parameter Specification Criticality

Temperature 2°C to 8°C (Long-term: -20°C) High

Atmosphere
Inert gas (Argon/Nitrogen)

overlay
Moderate

Humidity
<30% RH (Desiccator

required)
Critical

Container
Amber glass or HDPE with

Teflon-lined cap
High

Reconstitution
Use anhydrous DMF/NMP; use

immediately
High

Chemical Identity & Structural Properties[1]
Understanding the structure is prerequisite to predicting stability. Asu is a homolog of Glutamic

acid but with a longer methylene bridge (

), which significantly alters its intramolecular reactivity.

Chemical Name: (2S)-2-[(tert-butoxycarbonyl)amino]octanedioic acid

CAS Number: 66713-87-9 (L-isomer) / 75113-71-2 (D-isomer)

Molecular Formula:

[1][2]

Molecular Weight: 289.33 g/mol [2]

Physical State: White to off-white crystalline powder

Structural Stability Logic
The "Asu" side chain contains five methylene groups ending in a carboxyl moiety.

Boc Group: Susceptible to acid-catalyzed hydrolysis (cleavage to isobutene and
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).

Side Chain (

): Unlike Asp (

) or Glu (

), the Asu side chain is too long to favor the formation of cyclic anhydrides or imides (e.g.,
aspartimide or pyroglutamate) under standard storage conditions. The entropic cost of
forming a 9-membered ring protects it from the "self-digestion" seen in Asp/Glu derivatives.

Degradation Mechanisms[4][5]
The stability of Boc-Asu-OH is governed by three primary vectors: Hydrolytic cleavage,

Thermal decarboxylation, and Photochemical degradation.

Hydrolytic Cleavage (The Moisture Threat)
The tert-butyloxycarbonyl (Boc) group is acid-labile. While stable to base, it degrades in the

presence of moisture and trace acid (which can be autocatalytic if the free carboxylic acid

groups ionize sufficiently in humid air).

Mechanism: Moisture absorption

Protonation of carbonyl oxygen

Collapse of tert-butyl cation

Release of Isobutene +

+ Free Amine.

Result: Loss of N-terminal protection, leading to polymerization or side-reactions during

synthesis.[3]

Thermal Stability
Boc-Asu-OH is a solid with a melting point typically >100°C. However, prolonged exposure to

temperatures >30°C can accelerate:
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Decarboxylation: Slow loss of

from the free carboxylic acid groups.

Crystal Lattice Shift: Morphological changes that may trap moisture or solvent residues.

Cyclization (Comparative Analysis)
Boc-Asp-OH: High risk of Aspartimide formation (5-membered ring).

Boc-Glu-OH: Moderate risk of Pyroglutamate/Anhydride (5/6-membered ring).

Boc-Asu-OH:Negligible risk. The formation of a cyclic anhydride would require a 9-

membered ring, which is kinetically disfavored.

Visualization: Degradation Pathways
The following diagram illustrates the hierarchy of degradation risks for Boc-Asu-OH.
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Figure 1: Mechanistic pathways affecting Boc-Asu-OH stability. Note the low risk of cyclization

compared to Asp/Glu analogs.

Storage & Handling Protocol
To ensure experimental reproducibility, the following protocol must be strictly adhered to. This

system is self-validating: if the physical appearance changes (caking/discoloration), the
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protocol has been breached.

Receipt and Initial Processing
Equilibration: Upon receipt, allow the sealed container to reach room temperature (approx. 2-

3 hours) before opening. Why? Opening a cold bottle in humid air causes immediate

condensation on the powder, initiating hydrolysis.

Inspection: Verify the powder is free-flowing and white. Clumping indicates prior moisture

exposure.

Long-Term Storage Workflow
Primary Container: Transfer to an amber glass vial with a Teflon-lined screw cap. Plastic

(polyethylene) is permeable to moisture over years.

Desiccation: Place the primary container inside a secondary jar containing activated silica

gel or

(Drierite).

Temperature: Store at 2°C to 8°C. For storage exceeding 2 years, move to -20°C.

Handling for Synthesis
Weighing: Weigh quickly in a low-humidity environment. Do not leave the stock bottle open.

Solvent Choice: Reconstitute in DMF (Dimethylformamide) or NMP (N-methyl-2-pyrrolidone).

Ensure solvents are "Amine-Free" and "Anhydrous" (water <0.03%).

Disposal: Discard unused reconstituted solutions after 24 hours. The free carboxylic acid

groups can induce slow autocatalytic degradation in solution.

Visualization: Storage Workflow
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1. Receipt of Material
(-20°C or Ambient)

2. Thermal Equilibration
(Wait 3h to reach RT)

3. Visual QC
(Check for caking)

Short Term (<6 mo)
4°C + Desiccant

Pass

Long Term (>6 mo)
-20°C + Inert Gas

Pass

4. Usage
Weigh quickly, close immediately

Return promptly

Click to download full resolution via product page

Figure 2: Standard Operating Procedure (SOP) for the receipt and storage of Boc-Asu-OH.

Quality Control & Validation
Researchers should validate the purity of Boc-Asu-OH annually or if improper storage is

suspected.

Thin Layer Chromatography (TLC)
Stationary Phase: Silica Gel
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Mobile Phase: Chloroform : Methanol : Acetic Acid (90:8:2)

Detection: UV (254 nm) and Ninhydrin stain (after heating).

Passing Criteria: Single spot. (Free amine impurities will stain purple/blue with Ninhydrin;

Boc-protected intact material usually stains faintly or requires removal of Boc on-plate with

HCl fumes before staining).

HPLC Analysis[7]
Column: C18 Reverse Phase (e.g.,

)

Gradient: 5% to 95% Acetonitrile in Water (+0.1% TFA) over 20 mins.

Detection: 210-220 nm (Amide bond/Carboxyl absorption).

Note: Boc-Asu-OH has weak UV absorbance due to lack of aromatic rings. High

concentration samples may be required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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